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Compound of Interest

Compound Name: 2-(Dimethylamino)nicotinic acid

CAS No.: 883787-29-9

Cat. No.: B1346113

Get Quote

Focus: The Critical Role of Amine Substitution in COX Inhibition and Conformational Locking

Executive Summary
This technical guide analyzes the structure-activity relationship (SAR) of 2-
(dimethylamino)nicotinic acid compared to clinically established 2-(arylamino)nicotinic acid

analogs (e.g., Clonixin, Flunixin). While the nicotinic acid scaffold is a privileged structure in

medicinal chemistry—serving as a core for non-steroidal anti-inflammatory drugs (NSAIDs) and

potential antimicrobial agents—the nature of the nitrogen substituent at position 2 is a binary

switch for biological activity.

This guide demonstrates that 2-(dimethylamino)nicotinic acid functions primarily as a

structural probe (negative control) in NSAID development. Its inability to form an intramolecular

hydrogen bond contrasts sharply with secondary amine analogs, providing a textbook example

of how "conformational locking" dictates potency in the cyclooxygenase (COX) active site.
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Part 1: The Pharmacophore & Mechanistic Basis
To understand the performance gap between the dimethyl analog and its alternatives, one must

dissect the binding mode of the fenamate/nicotinate class of NSAIDs.

The "Pseudo-Ring" Theory
Active inhibitors in this class (e.g., Clonixin, Niflumic Acid) possess a secondary amine (–NH–)

linking the aromatic tail to the nicotinic acid core.

Intramolecular H-Bonding: The amine hydrogen acts as a donor to the carbonyl oxygen of

the carboxylic acid.

Coplanarity: This interaction forms a stable 6-membered "pseudo-ring," locking the two

aromatic systems into a coplanar or near-coplanar conformation.

Hydrophobic Channel Fit: This planar geometry allows the molecule to slide deep into the

hydrophobic channel of the COX enzyme (specifically interacting with Tyr385 and Ser530).

The Failure of the Dimethyl Analog
2-(Dimethylamino)nicotinic acid replaces the secondary amine with a tertiary amine (–

N(CH₃)₂).

Loss of H-Bond: There is no proton to donate to the carbonyl.

Steric Clash: The methyl groups introduce significant steric bulk, forcing the carboxylic acid

and the amine to twist out of plane to avoid repulsion.

Result: The molecule adopts a twisted, non-planar conformation that cannot effectively

penetrate the COX active site, resulting in a dramatic loss of potency (typically >100-fold

reduction in IC₅₀).

Part 2: Comparative Analysis
The following table contrasts the physicochemical and biological profiles of the 2-

(dimethylamino) analog against the clinical gold standards.
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Table 1: Structural & Functional Comparison

Feature
2-

(Dimethylamino)nico

tinic acid

Clonixin (Alternative
A)

Flunixin (Alternative
B)

Structure Type Tertiary Amine
Secondary Amine

(Anilino)

Secondary Amine

(Anilino)

Substituent N,N-Dimethyl
2-methyl-3-

chloroaniline

2-methyl-3-

trifluoromethylaniline

H-Bond Donor None (Critical Defect) Yes (–NH–) Yes (–NH–)

Conformation Twisted / Non-planar Coplanar (Locked) Coplanar (Locked)

COX-2 IC₅₀ (Est.) > 100 µM (Inactive) 0.5 – 5.0 µM 0.1 – 1.0 µM

Primary Utility
Synthetic Intermediate

/ SAR Probe

Analgesic / Anti-

inflammatory
Veterinary Analgesic

SAR Decision Logic (Graphviz Visualization)
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2-Chloronicotinic Acid
(Precursor)

Nucleophilic Aromatic Substitution
(S_NAr)

Product: 2-(Dimethylamino)nicotinic acid

Path A

Product: Clonixin / Flunixin

Path B

Reactant: Dimethylamine
(Tertiary Amine)

Reactant: Substituted Aniline
(Secondary Amine)

Mechanism:
1. No H-bond Donor

2. Steric Twist
3. Poor Docking

Mechanism:
1. Intramolecular H-bond

2. Coplanar Geometry
3. Deep Channel Binding

Outcome:
Low/No COX Inhibition

Outcome:
Potent COX Inhibition

Click to download full resolution via product page

Caption: SAR logic flow demonstrating how the choice of amine reactant dictates the

conformational geometry and subsequent biological activity of the nicotinic acid derivative.

Part 3: Experimental Protocols
To validate these claims, the following protocols allow for the synthesis of the probe compound

and the comparative assessment of its activity.

Protocol A: Synthesis of 2-(Dimethylamino)nicotinic
Acid
Rationale: This synthesis utilizes a standard S_NAr (Nucleophilic Aromatic Substitution)

reaction, exploiting the electron-deficient nature of the pyridine ring activated by the carboxylic
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acid (or ester) group.

Reagents:

2-Chloronicotinic acid (1.0 eq)

Dimethylamine (40% aq. solution, 5.0 eq)

Solvent: Ethanol or Water

Catalyst: Cu powder (optional, often not needed for highly reactive amines)

Procedure:

Dissolve 2-chloronicotinic acid (1.57 g, 10 mmol) in Ethanol (10 mL).

Add Dimethylamine solution (excess) slowly.

Reflux the mixture at 80°C for 4–6 hours. Monitor via TLC (Mobile phase: DCM/MeOH

9:1).

Observation: The starting material spot (Rf ~0.5) should disappear, replaced by a more

polar product.

Cool to room temperature. Acidify to pH 3–4 using 1N HCl to precipitate the product

(zwitterionic form).

Filter the white/off-white solid and recrystallize from Ethanol/Water.

Yield Expectation: 85–93%.

Protocol B: COX Inhibitor Screening Assay
(Colorimetric)
Rationale: To objectively measure the loss of potency compared to Clonixin.

System: Purified Ovine COX-1 and Human Recombinant COX-2 enzymes (commercially

available kits, e.g., Cayman Chemical).
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Method: Peroxidase activity of the heme-COX complex.

Steps:

Preparation: Dilute 2-(Dimethylamino)nicotinic acid and Clonixin (Control) in DMSO.

Prepare serial dilutions (0.01 µM to 100 µM).

Incubation: Add 10 µL of inhibitor to the reaction buffer (0.1 M Tris-HCl, pH 8.0) containing

the COX enzyme and Heme. Incubate for 10 min at 25°C.

Initiation: Add Arachidonic Acid (Substrate) and the colorimetric substrate (TMPD -

N,N,N',N'-tetramethyl-p-phenylenediamine).

Detection: Monitor absorbance at 590 nm. The rate of color appearance is proportional to

COX activity.

Data Analysis:

Calculate % Inhibition =

.

Plot log[Inhibitor] vs. % Inhibition to determine IC₅₀.

Assay Workflow Visualization

1. Enzyme Prep
(COX-1 / COX-2 + Heme)

2. Inhibitor Incubation
(10 min @ 25°C)

3. Substrate Addition
(Arachidonic Acid + TMPD)

4. Detection
(Absorbance @ 590nm)

5. Data Calculation
(IC50 Determination)

Click to download full resolution via product page

Caption: Step-by-step workflow for the colorimetric COX inhibition assay used to validate the

potency difference between analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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